Cas no 68002-21-1 (POLY(MELAMINE-CO-FORMALDEHYDE), ISOBUTYLATED)

• Product Name: POLY(MELAMINE-CO-FORMALDEHYDE), ISOBUTYLATED
• CAS No: 68002-21-1
• MF: C₄H₈N₆O
• MW: 156.14591884613
• CID: 968190
• Update Time: 2026-04-29

POLY(MELAMINE-CO-FORMALDEHYDE), ISOBUTYLATED Chemical and Physical Properties

Names and Identifiers

• POLY(MELAMINE-CO-FORMALDEHYDE), ISOBUTYLATED
• Formaldehyde - 1,3,5-triazine-2,4,6-triamine (1:1)
• Isobutyl alcohol, formaldehyde, melamine polymer
• LM-3801

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 65.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Density: 1 g/mL at 25 °C
• Boiling Point: 108 °C
• Flash Point: 77 °F
• Refractive Index: n20/D 1.468

POLY(MELAMINE-CO-FORMALDEHYDE), ISOBUTYLATED Security Information

• Hazardous Material transportation number：UN 2924 3/PG 3
• WGK Germany：3
• Hazard Category Code： 45-46-10-23/24/25-34-68-67-43-41-37/38
• Safety Instruction： 53-16-26-36/37/39-45
• Hazardous Material Identification：

Additional information on POLY(MELAMINE-CO-FORMALDEHYDE), ISOBUTYLATED

Professional Introduction to Poly(Melamine-Co-Formaldehyde), Isobutylated (CAS No. 68002-21-1)

The compound CAS No. 68002-21-1, chemically known as Poly(Melamine-Co-Formaldehyde), Isobutylated, represents a sophisticated polymer with significant applications in modern industrial and scientific domains. This material, synthesized through the copolymerization of melamine and formaldehyde with isobutyl groups, exhibits unique properties that make it invaluable in various formulations, particularly in the realm of adhesives, coatings, and resins. The incorporation of isobutyl groups enhances the polymer's hydrophobicity and thermal stability, making it a preferred choice for high-performance applications.

Poly(Melamine-Co-Formaldehyde), Isobutylated is widely recognized for its exceptional binding capabilities, which are critical in the production of wood adhesives and decorative laminates. The isobutylated modification introduces steric hindrance that improves the material's resistance to moisture and environmental degradation, ensuring long-term durability in construction materials. Recent advancements in polymer chemistry have further refined the synthesis of this compound, allowing for greater control over molecular weight and distribution, thereby optimizing its performance characteristics.

In the field of advanced materials science, this polymer has garnered attention for its potential in creating sustainable and eco-friendly products. Researchers are exploring its use as a reinforcing agent in composite materials, where its high thermal resistance and mechanical strength contribute to enhanced product longevity. Additionally, the biodegradability of certain derivatives of Poly(Melamine-Co-Formaldehyde), Isobutylated has opened new avenues for environmentally conscious manufacturing processes.

The role of Poly(Melamine-Co-Formaldehyde), Isobutylated in pharmaceutical formulations is another area of growing interest. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) has been leveraged in drug delivery systems. The isobutylated version, in particular, offers improved solubility and controlled release profiles, making it an attractive candidate for oral and topical medications. Studies have demonstrated its efficacy in enhancing the bioavailability of APIs while minimizing adverse effects.

Recent research has also highlighted the potential of this polymer in nanotechnology applications. By functionalizing its surface with isobutyl groups, scientists have developed novel nanocarriers capable of delivering payloads to specific cellular targets. This innovation holds promise for targeted drug delivery systems and diagnostic tools, where precision and efficiency are paramount.

The industrial significance of Poly(Melamine-Co-Formaldehyde), Isobutylated extends to its use as a crosslinking agent in coatings and varnishes. Its ability to form robust networks with other polymers enhances the scratch resistance and chemical resistance of finished products. This property is particularly valuable in automotive coatings, where durability under extreme conditions is essential.

From an environmental perspective, efforts are underway to develop greener synthesis methods for Poly(Melamine-Co-Formaldehyde), Isobutylated. Researchers are investigating bio-based feedstocks and catalytic processes that reduce the environmental footprint of production. These initiatives align with global sustainability goals and aim to minimize waste generation while maintaining high product quality.

The versatility of Poly(Melamine-Co-Formaldehyde), Isobutylated is further underscored by its application in textile manufacturing. As a sizing agent, it improves fabric strength during weaving while reducing shrinkage post-treatment. The isobutylated modification enhances these properties without compromising textile quality, making it a preferred choice for high-end apparel and technical textiles.

In conclusion, Poly(Melamine-Co-Formaldehyde), Isobutylated (CAS No. 68002-21-1) stands as a testament to the ingenuity of modern polymer science. Its multifaceted applications across industries—from construction to pharmaceuticals—demonstrate its indispensable role in advancing technological and scientific progress. As research continues to uncover new possibilities for this compound, its impact on society is poised to grow even further.